Cas no 2229601-72-1 (5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229601-72-1
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• CID: 6318479
• PubChem ID: 165701822
• Update Time: 2025-11-05

5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid
• 2229601-72-1
• EN300-1810926

• Inchi： 1S/C6H4N4O3/c11-6(12)3-1-4(13-10-3)5-7-2-8-9-5/h1-2H,(H,11,12)(H,7,8,9)
• InChI Key： BXLFKERMYOUVFP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=NC=NN1

Computed Properties

• Exact Mass: 180.02834000g/mol
• Monoisotopic Mass: 180.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Additional information on 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic Acid (CAS: 2229601-72-1)

The compound 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2229601-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a 1,2-oxazole core with a 1,2,4-triazole moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, structural optimization, and mechanistic insights, positioning it as a valuable scaffold for drug discovery.

One of the key areas of research has been the synthesis and derivatization of 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a one-pot cyclization strategy, leveraging microwave-assisted synthesis to achieve high efficiency. This advancement not only facilitates large-scale production but also enables the exploration of diverse derivatives for structure-activity relationship (SAR) studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of bacterial enzymes, particularly those involved in folate biosynthesis. A 2024 study in ACS Infectious Diseases demonstrated that 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid exhibits potent inhibitory effects against dihydrofolate reductase (DHFR) in drug-resistant Staphylococcus aureus strains. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing key interactions with conserved amino acid residues. These findings suggest its potential as a lead compound for developing new antibiotics targeting resistant pathogens.

Beyond antimicrobial applications, recent research has also explored the compound's role in cancer therapy. A preprint manuscript (2024) from a collaborative team at Harvard Medical School and MIT reported that derivatives of 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The study identified the compound's ability to modulate protein kinase activity, opening avenues for further investigation into its mechanism of action and potential as a targeted therapy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid. Recent computational studies, including molecular dynamics simulations and quantitative structure-property relationship (QSPR) modeling, have provided insights into improving its solubility and metabolic stability. These efforts are critical for advancing the compound toward preclinical development.

In conclusion, 5-(1H-1,2,4-triazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2229601-72-1) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, biological activity, and mechanistic understanding underscore its potential across multiple therapeutic areas. Future research should focus on further derivatization, in vivo efficacy studies, and translational applications to fully realize its therapeutic potential.